N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H19FN4O2/c25-19-11-7-10-18(14-19)23(30)28-22-21(16-27-29(22)20-12-5-2-6-13-20)24(31)26-15-17-8-3-1-4-9-17/h1-14,16H,15H2,(H,26,31)(H,28,30)
• InChI Key: JRFXBRWTXKQOQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(N(N=C2)C3=CC=CC=C3)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C24H19FN4O2
• Molecular Weight: 414.4 g/mol

Description

N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. This compound belongs to the pyrazole family and exhibits potent biological activities, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide is not well understood. However, several studies have suggested that it may act by inhibiting specific enzymes or molecular targets in the body, leading to its potent biological activities.
Biochemical and Physiological Effects:
N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide has been reported to exhibit several biochemical and physiological effects. It has been shown to exhibit potent anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been reported to have a positive effect on insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide in lab experiments is its potent biological activities, which make it an ideal candidate for drug discovery and medicinal chemistry research. However, its limitations include its high cost and the complexity of its synthesis, which may limit its widespread use.

Future Directions

There are several future directions for research on N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide. Some of these include:
1. Further studies on the mechanism of action of this compound to gain a better understanding of its potent biological activities.
2. Development of more efficient and cost-effective synthesis methods to increase its accessibility for research purposes.
3. Exploration of its potential applications in other fields, such as agriculture and environmental science.
4. Further studies on the structure-activity relationship of this compound to develop more potent analogs with improved biological activities.
In conclusion, N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide is a novel compound that exhibits potent biological activities and has potential applications in various fields of research. Further studies are needed to fully understand its mechanism of action and to develop more potent analogs with improved biological activities.

Synthesis Methods

The synthesis of N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide involves a multi-step reaction sequence. The first step involves the reaction of 3-fluorobenzoyl chloride with benzylamine to form N-benzyl-3-fluorobenzamide. This intermediate is then reacted with phenylhydrazine to form N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N-benzyl-5-[(3-fluorobenzoyl)amino]-1-phenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in various fields of research. One of the primary areas of interest is its use in medicinal chemistry and drug discovery. Several studies have reported the synthesis of analogs of this compound and their biological activities against various diseases, including cancer, inflammation, and infectious diseases.